Ethyl 6-phenylpyridazine-4-carboxylate

• IUPAC Name: ethyl 6-phenylpyridazine-4-carboxylate
• InChI: InChI=1S/C13H12N2O2/c1-2-17-13(16)11-8-12(15-14-9-11)10-6-4-3-5-7-10/h3-9H,2H2,1H3
• InChI Key: JCIIFAWGODCSGL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN=C1)C2=CC=CC=C2
• Molecular Formula: C13H12N2O2
• Molecular Weight: 228.25 g/mol
• CAS No.: 2098113-29-0

Description

Ethyl 6-phenylpyridazine-4-carboxylate is a chemical compound derived from pyridazine. It’s a derivative of pyridazine, which contains nitrogen atoms at positions 1 and 2 in the ring along with a keto functionality.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its IUPAC name ethyl 3-phenoxy-6-phenyl-4-pyridazinecarboxylate. Its molecular weight is 320.35.

Physical and Chemical Properties Analysis

This compound is a solid substance. The CAS Number is 338752-99-1.

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Ethyl 4-substituted and 6-substituted 1,6-naphthyridin-5(6H)-ones were synthesized in a study exploring naphthyridines derivatives, highlighting the versatility of pyridazine derivatives in chemical synthesis (Balogh et al., 2009).
• Novel thieno[2,3-c]pyridazines using a related starting material demonstrated the potential for antibacterial activity, underscoring the pharmaceutical applications of pyridazine derivatives (Al-Kamali et al., 2014).
• A convenient synthesis of ethyl-6-(8-hydroxyquinolin-5-yl)-3-methylpyridazine-4-carboxylate as antimicrobial agents was described, indicating the potential for designing new antimicrobial compounds from pyridazine derivatives (Abdel-Mohsen, 2014).

Applications in Corrosion Inhibition and Material Science

• Pyranpyrazole derivatives, structurally similar to Ethyl 6-phenylpyridazine-4-carboxylate, were identified as novel corrosion inhibitors for mild steel, which is significant for industrial applications (Dohare et al., 2017).

Safety and Hazards

The safety information available indicates that Ethyl 6-phenylpyridazine-4-carboxylate may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for Ethyl 6-phenylpyridazine-4-carboxylate are not available, related compounds have been studied for potential development as neuroprotective and anti-neuroinflammatory agents. This suggests that this compound could also be explored for similar applications.

Mechanism of Action

Target of Action

Pyridazine derivatives, to which this compound belongs, have been shown to interact with a range of biological targets and physiological effects .

Mode of Action

It’s known that pyridazine derivatives can undergo reactions at the benzylic position, involving free radical bromination, nucleophilic substitution, and oxidation . These reactions could potentially influence the compound’s interaction with its targets.

Biochemical Pathways

The compound’s potential for nucleophilic substitution and oxidation reactions suggests it may influence a variety of biochemical pathways .

Result of Action

The compound’s potential for various reactions at the benzylic position suggests it could have diverse effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

Ethyl 6-phenylpyridazine-4-carboxylate plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to inhibit certain enzymes involved in inflammatory pathways, thereby exhibiting anti-inflammatory properties . Additionally, it interacts with proteins involved in cell signaling, which can modulate various cellular processes.

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, it has been observed to alter the expression of genes involved in inflammatory responses, thereby reducing inflammation . Furthermore, it can affect cellular metabolism by interacting with metabolic enzymes, leading to changes in metabolite levels.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, thereby modulating their activity. Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins . These interactions result in changes in cellular functions and processes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions, but it may degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound can result in sustained changes in cellular functions, such as prolonged anti-inflammatory effects.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as reducing inflammation without causing significant adverse effects. At higher doses, it may cause toxic or adverse effects, such as liver toxicity or gastrointestinal disturbances . It is essential to determine the optimal dosage to maximize the compound’s therapeutic benefits while minimizing potential risks.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in its metabolism. For instance, it may be metabolized by liver enzymes, leading to the formation of metabolites that can exert their effects on cellular functions . The compound’s influence on metabolic flux and metabolite levels can provide insights into its overall impact on cellular metabolism.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. The compound can be transported across cell membranes by specific transporters or binding proteins. Once inside the cells, it may localize to specific compartments or organelles, where it can exert its effects . The distribution of the compound within tissues can also influence its overall efficacy and safety.

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function. The compound may be directed to particular compartments or organelles by targeting signals or post-translational modifications. For example, it may localize to the nucleus, where it can interact with transcription factors and influence gene expression . Understanding the subcellular localization of the compound can provide insights into its mechanism of action and potential therapeutic applications.